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Compound of Interest

Compound Name: CVT-10216

Cat. No.: B1669351 Get Quote

Technical Support Center: CVT-10216
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information and troubleshooting guidance for the

experimental use of CVT-10216, a selective inhibitor of aldehyde dehydrogenase 2 (ALDH2).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving CVT-10216?

A1: The recommended solvent for dissolving CVT-10216 is dimethyl sulfoxide (DMSO). It is

soluble in DMSO at various concentrations, though it is important to use fresh, anhydrous

DMSO as the compound's solubility can be affected by moisture. For aqueous solutions, it is

common to first prepare a concentrated stock solution in DMSO and then dilute it into the

aqueous buffer.

Q2: What is the solubility of CVT-10216 in common laboratory solvents?

A2: The solubility of CVT-10216 varies across different solvents. It is highly soluble in DMSO

and DMF, but practically insoluble in water and ethanol. For detailed quantitative data, please

refer to the solubility table below.

Q3: I am having trouble dissolving CVT-10216 in DMSO. What can I do?
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A3: If you are experiencing difficulty dissolving CVT-10216 in DMSO, please refer to our

troubleshooting guide below. Common solutions include ensuring your DMSO is fresh and

anhydrous, and gently warming or sonicating the solution.

Q4: What is the mechanism of action of CVT-10216?

A4: CVT-10216 is a potent and selective reversible inhibitor of aldehyde dehydrogenase 2

(ALDH2). ALDH2 is a key mitochondrial enzyme responsible for the detoxification of various

aldehydes, including acetaldehyde, a toxic byproduct of alcohol metabolism. By inhibiting

ALDH2, CVT-10216 leads to an accumulation of these aldehydes.

Q5: How should I store CVT-10216 solutions?

A5: CVT-10216 powder should be stored at -20°C for long-term stability. Stock solutions in

DMSO can be stored at -20°C for up to one month or at -80°C for up to six months.[1] To avoid

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller

volumes.

Solubility Data
The following table summarizes the solubility of CVT-10216 in various solvents based on

available data.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 93[2] 199.79[2]

Use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility.[2]

46.55[3] 100[3]

20[1][4] 42.97[1]

Warming and

sonication may be

required to achieve

dissolution.[1]

10[5] - Clear solution.[5]

DMF 25[1][4] 53.71[1]

Warming and

sonication may be

needed.[1]

Water Insoluble[2] -

Ethanol Insoluble[2] -

DMF:PBS (pH 7.2)

(1:1)
0.5[4] -

1eq. NaOH 23.27[3] 50[3]

Experimental Protocols
Protocol for Determining the Solubility of CVT-10216
(Shake-Flask Method)
This protocol describes a general procedure for determining the equilibrium solubility of CVT-
10216 in a solvent of interest.

Materials:
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CVT-10216 (solid powder)

Solvent of choice (e.g., DMSO, water, ethanol)

Glass vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Analytical balance

Procedure:

Preparation of Supersaturated Solution:

Weigh out an excess amount of CVT-10216 and add it to a glass vial. The amount should

be more than what is expected to dissolve.

Add a known volume of the solvent to the vial.

Securely cap the vial.

Equilibration:

Place the vial on an orbital shaker or vortex mixer and agitate at a constant temperature

(e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

After equilibration, allow the vial to stand undisturbed for a short period to let the excess

solid settle.

Centrifuge the vial at a high speed to pellet any remaining undissolved solid.
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Sample Collection and Preparation:

Carefully withdraw an aliquot of the supernatant using a pipette, ensuring not to disturb the

solid pellet.

Filter the supernatant through a 0.22 µm syringe filter to remove any fine particles.

Dilute the filtered solution with an appropriate solvent to a concentration that falls within

the linear range of your analytical method.

Quantification:

Analyze the diluted sample using a validated HPLC method or another suitable analytical

technique to determine the concentration of CVT-10216.

Calculate the original concentration in the saturated solution by applying the dilution factor.

This value represents the solubility of CVT-10216 in the tested solvent under the specified

conditions.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

CVT-10216 does not fully

dissolve in DMSO.

1. Hygroscopic DMSO: DMSO

has absorbed moisture from

the air, reducing its solvating

power. 2. Insufficient

mixing/agitation. 3. Low

temperature.

1. Use fresh, anhydrous

DMSO from a newly opened

bottle.[2] 2. Vortex or sonicate

the solution for a few minutes.

Gentle warming (to 37°C) can

also aid dissolution.[6] 3.

Gently warm the solution as

described above.

Precipitation occurs when

diluting a DMSO stock solution

into an aqueous buffer.

Low aqueous solubility: CVT-

10216 is poorly soluble in

water. The final concentration

in the aqueous buffer may be

above its solubility limit.

1. Decrease the final

concentration of CVT-10216 in

the aqueous solution. 2.

Increase the percentage of

DMSO in the final solution (be

mindful of the tolerance of your

experimental system to

DMSO). 3. Consider using a

surfactant or co-solvent in your

aqueous buffer, if compatible

with your experiment.

Inconsistent experimental

results.

1. Inaccurate stock solution

concentration: The compound

may not have been fully

dissolved initially. 2.

Degradation of the compound:

Improper storage of the stock

solution.

1. Visually inspect your stock

solution to ensure it is a clear

solution with no visible

particulates. If necessary, re-

prepare the stock solution

following the recommendations

above. 2. Aliquot stock

solutions and store them

properly at -20°C or -80°C to

avoid freeze-thaw cycles.[1]
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ALDH2 Signaling Pathway and Inhibition by CVT-10216
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Caption: ALDH2 pathway and CVT-10216 inhibition.
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Experimental Workflow for Solubility Determination

1. Prepare Supersaturated Solution
(CVT-10216 + Solvent)

2. Equilibrate
(24-48h shaking)

3. Separate Phases
(Centrifugation)

4. Collect & Filter Supernatant
(0.22 µm filter)

5. Dilute Sample

6. Quantify Concentration
(e.g., HPLC)

7. Calculate Solubility

Click to download full resolution via product page

Caption: Solubility determination workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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